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Compound of Interest

Compound Name:
2-fluoro-5-(hydroxymethyl)benzoic

Acid

Cat. No.: B1304772 Get Quote

This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling 2-fluoro-5-(hydroxymethyl)benzoic
acid (CAS No. 481075-38-1). The following protocols are designed to ensure the safe

handling, storage, and disposal of this compound, grounded in established safety principles

and regulatory standards.

Immediate Safety Briefing: Hazard Profile
2-Fluoro-5-(hydroxymethyl)benzoic acid is classified as a substance that causes skin

irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335).[1]

Some sources also indicate it can cause serious eye damage (H318).[2] Understanding these

hazards is the first step in mitigating risk. The primary routes of exposure are inhalation, skin

contact, and eye contact.

Hazard
Classification

GHS Code Description Source

Skin Irritation H315 Causes skin irritation [1]

Serious Eye Irritation H319 / H318
Causes serious eye

irritation/damage
[1][2]

Respiratory Irritation H335
May cause respiratory

irritation
[1][2]
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Operational Plan: A Step-by-Step Protocol for Safe
Handling
Adherence to a strict operational protocol is critical. This plan is designed as a self-validating

system to minimize exposure and ensure a safe laboratory environment.

Engineering Controls: The First Line of Defense
The primary method for controlling exposure to hazardous dust or powders is to use

engineering controls.

Fume Hood: All handling of 2-fluoro-5-(hydroxymethyl)benzoic acid as a solid should be

conducted in a properly functioning chemical fume hood.[3] This is crucial to prevent the

inhalation of airborne particles.

Ventilation: Ensure good ventilation in the work station.[1] Emergency eyewash fountains

and safety showers must be readily available in the immediate vicinity of any potential

exposure.[1]

Personal Protective Equipment (PPE): Your Personal
Barrier
The selection of appropriate PPE is based on a thorough risk assessment. The following are

mandatory when handling this compound.

Eye and Face Protection: Chemical safety goggles are required.[1] For operations with a

higher risk of splashing or dust generation, a face shield should be worn in addition to

goggles.[1] This aligns with OSHA's eye and face protection regulations in 29 CFR

1910.133.[1]

Skin Protection:

Gloves: Chemical-resistant gloves are mandatory.[1] While specific compatibility data for

this exact compound is not readily available, nitrile or neoprene gloves are generally

preferred for handling similar aromatic carboxylic acids.[3] Always inspect gloves before

use and remove them carefully to avoid skin contamination.[4]
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Protective Clothing: A lab coat or disposable gown must be worn to prevent skin contact.

[1][3] For larger scale operations, long-sleeved clothing provides an additional layer of

protection.[4]

Footwear: Safety shoes are recommended to protect against accidental spills or falling

objects.[1] Closed-toe shoes are a minimum requirement.[3]

Respiratory Protection:

Standard Operations: In cases of inadequate ventilation, respiratory protection is

necessary.[1] A NIOSH-approved respirator with an appropriate cartridge for organic

vapors and particulates should be used, in accordance with 29 CFR 1910.134.[1][5]

Emergency Situations: For spills or other emergencies, a self-contained breathing

apparatus (SCBA) may be required.[1]

The following diagram outlines the decision-making process for selecting the appropriate level

of PPE.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2700%2F2729-3-12.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_4_2_5_5_8_8_tetramethyl_6_7_dihydronaphthalen_2_yl_ethynyl_benzoic_acid.pdf
https://www.fishersci.es/store/msds?partNumber=11326519&productDescription%3D2-FLUORO-5-HYDROXYBENZOIC+ACID+1G&countryCode=ES&language=en
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2700%2F2729-3-12.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_4_2_5_5_8_8_tetramethyl_6_7_dihydronaphthalen_2_yl_ethynyl_benzoic_acid.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2700%2F2729-3-12.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2700%2F2729-3-12.pdf
https://www.fishersci.com/store/msds?partNumber=AAH26150MD&productDescription=2-FLRO-5-HYDRXYBENZOIC+A+250MG&vendorId=VN00024248&countryCode=US&language=en
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2700%2F2729-3-12.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1304772?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Selection Workflow for 2-Fluoro-5-(hydroxymethyl)benzoic Acid

Hazard & Risk Assessment

Control Measures Personal Protective Equipment (PPE) Selection

Final Procedure

Start: Handling Required

Assess Task:
- Scale (mg vs kg)

- Dust/Aerosol Potential
- Duration of Handling

Use Engineering Controls:
- Chemical Fume Hood

- General Ventilation

All tasks

Enhanced PPE:
- Add Face Shield

High splash/dust potential

Mandatory Base PPE:
- Chemical Goggles

- Nitrile/Neoprene Gloves
- Lab Coat

- Closed-toe Shoes

Is Ventilation Adequate? Add Respiratory Protection:
- NIOSH-approved Respirator

No

Proceed with Handling

Yes

Click to download full resolution via product page

Caption: PPE Selection Workflow Diagram
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Handling and Storage
Handling: Avoid breathing dust, mist, or spray.[1] Minimize dust generation by using gentle

scooping techniques.[1][3] Always wash hands thoroughly after handling the product.[1] Do

not eat, drink, or smoke in the handling area.[1]

Storage: Store in a dry, cool, and well-ventilated area.[1] Keep the container tightly closed

when not in use.[1] This compound is hygroscopic and should be stored under an inert gas.

[1] Store away from incompatible materials such as strong oxidizing agents.[1]

Disposal Plan: Managing Waste Safely and
Responsibly
Proper disposal is a critical final step to ensure environmental safety and regulatory

compliance.

Accidental Release Measures
In the event of a spill:

Evacuate unnecessary personnel and ensure adequate ventilation.[1]

Wear the appropriate PPE as outlined above.[1]

For solid spills, sweep or shovel the material into an appropriate, labeled container for

disposal.[1] Minimize the generation of dust during this process.[1]

Avoid release into the environment.[1]

Waste Disposal
Collection: All waste containing 2-fluoro-5-(hydroxymethyl)benzoic acid, including

contaminated gloves, weighing papers, and other consumables, must be collected in a

designated, sealed, and clearly labeled hazardous waste container.

Disposal Method: The collected waste should be disposed of through a licensed professional

waste disposal service.[5] Incineration in a facility equipped with an afterburner and scrubber
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is a recommended method.[1] Always follow local, state, and federal regulations for

hazardous waste disposal.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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